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Compound of Interest

Compound Name: 3-Octyne

Cat. No.: B096577 Get Quote

Technical Support Center: 3-Octyne
This guide provides essential information for the safe handling and storage of 3-Octyne in a

laboratory setting. Please consult your institution's specific safety protocols and the full Safety

Data Sheet (SDS) before use.

Troubleshooting Guides and FAQs
Q1: What are the primary hazards associated with 3-Octyne?

A1: 3-Octyne is a highly flammable liquid and vapor.[1][2] It may also be fatal if swallowed and

enters the airways.[1][2] It is crucial to handle this compound with care to avoid fire and health

risks.

Q2: What personal protective equipment (PPE) should I wear when handling 3-Octyne?

A2: To ensure your safety, always wear appropriate PPE. This includes flame-retardant

antistatic protective clothing, protective gloves, and eye/face protection.[2] All handling should

be performed in a well-ventilated area to avoid inhalation of vapor or mist.

Q3: What are the immediate first aid measures in case of exposure to 3-Octyne?

A3:
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If Inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration

and consult a physician.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove all

contaminated clothing.[3] Consult a physician if irritation occurs.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[3][4]

If Swallowed: Do NOT induce vomiting.[1][2] Immediately call a poison center or doctor.[1][2]

Q4: How should I properly store 3-Octyne?

A4: Store 3-Octyne in a cool, dry, and well-ventilated place.[1][2][3] The container should be

kept tightly closed.[1][3] Some suppliers recommend refrigeration at 2-8°C.[5] It is also advised

to store it under an inert gas.

Q5: What materials or conditions should be avoided when working with 3-Octyne?

A5: Keep 3-Octyne away from heat, sparks, open flames, and hot surfaces.[2][3] It is

incompatible with strong oxidizing agents and acid anhydrides.[3] Take precautionary measures

against static discharge and use only non-sparking tools.[1][2]

Q6: What is the correct procedure for cleaning up a 3-Octyne spill?

A6: For a small spill, soak it up with an inert absorbent material and dispose of it as hazardous

waste.[4] Ensure the area is well-ventilated. For larger spills, evacuate personnel to a safe area

and prevent the product from entering drains.

Q7: How should I dispose of 3-Octyne waste?

A7: Dispose of 3-Octyne and its container at an approved waste disposal plant.[1][2][3] Do not

mix with other waste. Handle uncleaned containers as you would the product itself.[2]

Quantitative Data Summary
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Property Value Source

Molecular Formula C₈H₁₄ [6][7][8]

Molecular Weight 110.20 g/mol [6][8]

Boiling Point 127 - 128 °C (261 - 262 °F) [2]

Melting Point -80 °C (-112 °F) [2]

Flash Point 63 °C (145.4 °F) [3]

Density 0.747 g/cm³ at 25 °C (77 °F) [2]

Storage Temperature 2-8°C (Refrigerated) [5]

Experimental Workflow for Safe Handling
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Safe Handling and Storage Workflow for 3-Octyne
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Use Non-Sparking Tools

Keep Away from Ignition Sources

Keep Container Tightly Closed

After Use

Collect Waste in a Labeled, Closed Container

Waste Generated

Store in a Cool, Well-Ventilated Area

Store Under Inert Gas (Recommended)

Dispose of via Approved Waste Disposal Plant
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Caption: Logical workflow for the safe handling of 3-Octyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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